5-Hydrazinyl-3-(methylsulfanyl)-1,2-thiazole-4-carbonitrile

• IUPAC Name: 5-hydrazinyl-3-methylsulfanyl-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C5H6N4S2/c1-10-5-3(2-6)4(8-7)11-9-5/h8H,7H2,1H3
• InChI Key: VQDNWMDSJXFFHF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NSC(=C1C#N)NN
• Molecular Formula: C5H6N4S2
• Molecular Weight: 186.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring would add rigidity to the structure, while the other functional groups could potentially participate in various types of intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the hydrazine group could potentially act as a nucleophile in reactions with electrophiles. The carbonitrile group could undergo reactions typical of nitriles, such as hydrolysis to form a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its solubility in various solvents, its melting and boiling points, and its reactivity.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These compounds can make specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics .

Mode of Action

It is known that the hydrazine residue is a strong electron-donating substituent and decreases reactivity of triazines due to an increase in the energy of diene lumo + 1 orbitals .

Biochemical Pathways

Compounds with similar structures have been found to affect multiple biochemical pathways due to their diverse pharmacological activities .

Result of Action

Compounds with similar structures have been found to exhibit diverse pharmacological activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future directions for research on this compound would depend on its potential applications. These could include further studies to better understand its physical and chemical properties, investigations into its reactivity and potential uses, and the development of new synthesis methods.